Cas no 1361540-44-4 (2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde)
2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde
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- Inchi: 1S/C12H6Cl3NO2/c13-9-2-6(3-10(14)11(9)15)7-1-8(5-17)12(18)16-4-7/h1-5H,(H,16,18)
- InChI Key: BBGBCCJCCFCTQR-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1=CNC(C(C=O)=C1)=O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 421
- XLogP3: 2.9
- Topological Polar Surface Area: 46.2
2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002128-250mg |
2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde |
1361540-44-4 | 97% | 250mg |
673.20 USD | 2021-06-09 | |
| Alichem | A024002128-500mg |
2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde |
1361540-44-4 | 97% | 500mg |
940.80 USD | 2021-06-09 | |
| Alichem | A024002128-1g |
2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde |
1361540-44-4 | 97% | 1g |
1,814.40 USD | 2021-06-09 |
2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
Additional information on 2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde
Introduction to 2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361540-44-4)
2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361540-44-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its aromatic ring system, substituted with a hydroxyl group and a trichlorophenyl moiety, along with a nicotinaldehyde functional group. These structural features contribute to its diverse reactivity and potential biological activities.
The synthesis of 2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde typically involves multi-step processes, including the formation of the trichlorophenyl intermediate and subsequent coupling reactions to introduce the hydroxyl and nicotinaldehyde groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for research and industrial applications.
In the realm of pharmaceutical research, 2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde has shown promise as a lead compound for the development of new therapeutic agents. Studies have indicated that this compound exhibits potent anti-inflammatory and antioxidant properties, which are crucial for treating various diseases such as neurodegenerative disorders and cardiovascular diseases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory drug candidate.
Beyond its pharmaceutical applications, 2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde has also been explored for its use in materials science. The presence of the hydroxyl and trichlorophenyl groups imparts unique physical and chemical properties to this compound, making it suitable for applications such as photovoltaic materials and sensors. Research in this area has focused on developing novel materials with enhanced performance characteristics by incorporating 2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde into polymer matrices or as functionalized surfaces.
The safety profile of 2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have generally shown that the compound is well-tolerated at low concentrations but may exhibit cytotoxic effects at higher doses. Therefore, appropriate handling and safety measures are recommended when working with this compound to ensure the well-being of researchers and industrial workers.
In conclusion, 2-Hydroxy-5-(3,4,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361540-44-4) is a versatile compound with significant potential in various fields. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals and materials science. As ongoing studies continue to uncover new applications and optimize synthesis methods, the future prospects for this compound appear promising.
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